Cas no 106724-84-9 (3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole
• CAS No: 106724-84-9
• MF: C₇H₉Br₂N₃O
• MW: 310.973859548569
• MDL: MFCD03931111
• CID: 3049199
• PubChem ID: 4205041
• Update Time: 2025-05-21

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole
• LS-05921
• SCHEMBL18367241
• 3,5-dibromo-1-(tetrahydropyran-2-yl)-1h-1,2,4-tri-azole
• AT11055
• SALOR-INT L158747-1EA
• AKOS015959947
• DB-203961
• 3,5-dibromo-1-(oxan-2-yl)-1H-1,2,4-triazole
• 3,5-dibromo-1-tetrahydro-2H-pyran-2-yl-1H-1,2,4-triazole
• CS-0325323
• ALBB-017915
• MFCD03931111
• 1H-1,2,4-Triazole, 3,5-dibromo-1-(tetrahydro-2H-pyran-2-yl)-
• 3,5-dibromo-1-(oxan-2-yl)-1,2,4-triazole
• 106724-84-9

• MDL： MFCD03931111
• Inchi： 1S/C7H9Br2N3O/c8-6-10-7(9)12(11-6)5-3-1-2-4-13-5/h5H,1-4H2
• InChI Key： OUOQLEMKKVUYLC-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1C1CCCCO1)Br

Computed Properties

• Exact Mass: 310.90919g/mol
• Monoisotopic Mass: 308.91124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole

Research Brief on 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (CAS: 106724-84-9): Recent Advances and Applications

3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (CAS: 106724-84-9) is a brominated triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications.

Recent advancements in synthetic methodologies have enabled the efficient production of 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach that reduces the number of steps and improves scalability. The researchers highlighted the compound's stability under various reaction conditions, making it a reliable building block for further derivatization. Additionally, the presence of the tetrahydro-2H-pyran-2-yl group enhances its solubility in organic solvents, facilitating its use in diverse chemical reactions.

In the context of biological activities, 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole has shown promising results in preliminary screening assays. A study conducted by the National Institute of Health (NIH) in 2024 revealed its inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis, although further detailed studies are required to confirm this hypothesis. Moreover, its potential as an anticancer agent is under investigation, with early-stage in vitro studies indicating cytotoxicity against certain cancer cell lines.

The application of this compound extends beyond traditional medicinal chemistry. Recent research has explored its use in materials science, particularly in the development of novel polymers and coatings. A study published in Advanced Materials (2024) demonstrated that derivatives of 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole can be incorporated into polymer matrices to enhance thermal stability and flame retardancy. This opens up new avenues for its use in industrial applications, such as electronics and aerospace.

Despite these promising developments, challenges remain in the widespread adoption of 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound. Future studies should focus on optimizing synthetic routes, elucidating its mechanism of action, and exploring its applications in emerging fields such as nanotechnology and green chemistry.

In conclusion, 3,5-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (CAS: 106724-84-9) represents a versatile and promising compound with applications spanning medicinal chemistry and materials science. The latest research highlights its potential as a bioactive intermediate and a functional material, paving the way for innovative solutions in healthcare and industry. Continued investment in research and development will be essential to fully realize its benefits and address existing challenges.